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Compound of Interest

Compound Name: Dimefline

Cat. No.: B1670649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimefline is a respiratory stimulant that has been investigated for its potential therapeutic

applications in conditions characterized by respiratory insufficiency. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

pharmacological profile of dimefline and its hydrochloride salt. Detailed experimental protocols

for its synthesis and analysis are presented, alongside a depiction of its proposed mechanism

of action through signaling pathway diagrams. This document is intended to serve as a

valuable resource for researchers and professionals engaged in drug discovery and

development.

Chemical Structure and Identification
Dimefline is a synthetic flavonoid derivative. Its chemical structure is characterized by a

flavone backbone with dimethylaminomethyl and methoxy substituents.

Dimefline

IUPAC Name: 8-[(dimethylamino)methyl]-7-methoxy-3-methyl-2-phenylchromen-4-one[1]

Chemical Formula: C₂₀H₂₁NO₃[2]

Molecular Weight: 323.39 g/mol [2]
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CAS Number: 1165-48-6[2][3]

SMILES: CC1=C(OC2=C(C1=O)C=CC(=C2CN(C)C)OC)C3=CC=CC=C3[1]

Dimefline Hydrochloride

IUPAC Name: 8-[(dimethylamino)methyl]-7-methoxy-3-methyl-2-phenylchromen-4-one

hydrochloride

Chemical Formula: C₂₀H₂₂ClNO₃[4]

Molecular Weight: 359.85 g/mol [4]

CAS Number: 2740-04-7[4]

SMILES: CC1=C(OC2=C(C1=O)C=CC(=C2CN(C)C)OC)C3=CC=CC=C3.Cl

Physicochemical Properties
A summary of the known physicochemical properties of dimefline and its hydrochloride salt is

presented in the tables below.

Table 1: Physicochemical Properties of Dimefline
Property Value Reference

Molecular Weight 323.39 g/mol [2]

Appearance Solid powder [2]

Table 2: Physicochemical Properties of Dimefline
Hydrochloride
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Property Value Reference

Molecular Weight 359.85 g/mol [4]

Melting Point 213-214 °C (decomposes) [1][5]

Solubility
Slightly soluble in DMSO and

Methanol
[4]

Pharmacological Properties
Dimefline acts as a respiratory stimulant. Its primary mechanism of action involves the

stimulation of both central and peripheral chemoreceptors, leading to an increased respiratory

drive.

Mechanism of Action
Dimefline's respiratory stimulant effects are believed to be mediated through the following

pathways:

Central Chemoreceptor Stimulation: Dimefline acts on the respiratory centers in the

brainstem, specifically the medulla oblongata and pons. It is thought to enhance the

sensitivity of central chemoreceptors to changes in arterial carbon dioxide tension (PaCO₂)

and pH, leading to an increase in the rate and depth of breathing.[6][7]

Peripheral Chemoreceptor Stimulation: The drug also appears to sensitize peripheral

chemoreceptors located in the carotid and aortic bodies to changes in blood oxygen (PaO₂)

and carbon dioxide levels.[6][7]

Neurotransmitter Modulation: While the exact molecular targets are not fully elucidated, it is

suggested that dimefline may interact with dopamine and serotonin receptors, which play a

role in modulating the respiratory rhythm.[6]

Pharmacodynamics
The primary pharmacodynamic effect of dimefline is an increase in minute ventilation. This is

achieved through an increase in both tidal volume and respiratory rate.
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Toxicology
Quantitative toxicological data for dimefline is limited in the publicly available literature.

General toxicological studies in rodents have been performed to establish lethal doses. For

instance, one study reported an oral LD50 in rats to be 794.3 mg/kg.

Experimental Protocols
Synthesis of Dimefline
The synthesis of dimefline can be achieved through a Mannich reaction, which involves the

aminoalkylation of an active hydrogen compound. A general procedure is outlined below:

Reaction: Mannich condensation of a suitable flavone precursor with formaldehyde and

dimethylamine.

General Procedure:

A mixture of the precursor 7-methoxy-3-methyl-2-phenylchromen-4-one, dimethylamine

hydrochloride, and paraformaldehyde is prepared in a suitable solvent, such as ethanol.

A catalytic amount of concentrated hydrochloric acid is added to the mixture.

The reaction mixture is refluxed for several hours.

After cooling, the reaction mixture is worked up, which may involve the addition of a non-

polar solvent like acetone to precipitate the product.

The resulting crystals of dimefline hydrochloride are collected by filtration and can be

recrystallized from a suitable solvent system (e.g., acetone/ethanol) to achieve higher purity.

[8]

High-Performance Liquid Chromatography (HPLC)
Analysis of Dimefline Hydrochloride
A validated HPLC method for the determination of dimefline hydrochloride in pharmaceutical

preparations has been reported.
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Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Column: C18, 4.6 mm x 250 mm, 5 µm particle size

Mobile Phase: A mixture of methanol and water (e.g., 4:1 v/v) with pH adjustment to 7.4

using triethanolamine.[9]

Flow Rate: 1.0 mL/min

Detection Wavelength: 220 nm[9]

Injection Volume: 20 µL

Column Temperature: Ambient

Standard Solution Preparation:

Prepare a stock solution of dimefline hydrochloride in the mobile phase.

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to achieve concentrations within the linear range of the assay.

Sample Preparation:

Accurately weigh and transfer a quantity of the powdered sample containing a known

amount of dimefline hydrochloride into a volumetric flask.

Add a portion of the mobile phase and sonicate to dissolve the drug.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm membrane filter before injection.

Validation Parameters: The method should be validated according to ICH guidelines for

linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ).
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[9]
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Caption: Proposed mechanism of dimefline as a respiratory stimulant.

Experimental Workflow for HPLC Analysis of Dimefline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/348898618_Development_and_Validation_of_HPLC_Method_for_Diphenhydramine_Hydrochloride
https://www.benchchem.com/product/b1670649?utm_src=pdf-body
https://www.benchchem.com/product/b1670649?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670649?utm_src=pdf-body
https://www.benchchem.com/product/b1670649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

HPLC Analysis

Data Analysis

Prepare Mobile Phase
(Methanol:Water with pH adjustment)

Inject Standard/Sample
(20 µL)

Prepare Standard Solutions
(Stock and Working Standards)

Prepare Sample Solution
(Dissolve and Filter)

Chromatographic Separation
(C18 Column, 1.0 mL/min)

UV Detection
(220 nm)

Obtain Chromatogram

Quantify Dimefline
(Peak Area Comparison)

Perform Method Validation

Click to download full resolution via product page

Caption: General workflow for the HPLC analysis of dimefline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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